2-Chloro-4-methylsulfonyl-1-nitrobenzene

• IUPAC Name: 2-chloro-4-methylsulfonyl-1-nitrobenzene
• InChI: InChI=1S/C7H6ClNO4S/c1-14(12,13)5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3
• InChI Key: SUVXUYQMUBDFAR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)[N+](=O)[O-])Cl
• Molecular Formula: C7H6ClNO4S
• Molecular Weight: 235.65 g/mol

Description

2-Chloro-4-methylsulfonyl-1-nitrobenzene is a chemical compound with the molecular formula C7H6ClNO4S and a molecular weight of 235.65. It is a white to yellow solid at room temperature.

Synthesis Analysis

The synthesis of this compound can be achieved through several methods. One method involves the reaction of 2-chloro-4-methylsulfanyl-1-nitrobenzene with potassium peroxymonosulfate in a mixture of toluene, methanol, and water at 25°C. Another method involves a multi-step reaction starting with NaH in DMF at 0-5°C, followed by the addition of 30% aqueous H2O2 in acetic acid at 80°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6ClNO4S/c1-14(12,13)5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. The storage temperature is +4°C.

Scientific Research Applications

Electrochemical Reduction Studies

Nitrobenzene, a related compound to 2-Chloro-4-methylsulfonyl-1-nitrobenzene, has been studied in the context of electrochemical reduction. Silvester et al. (2006) investigated the electrochemical reduction of nitrobenzene in an ionic liquid, revealing insights into its reduction process which could be relevant to compounds like this compound (Silvester et al., 2006).

Synthesis Applications

This compound plays a role in the synthesis of various compounds. For instance, a novel synthesis method for 2-Chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, which utilizes similar compounds, was explored by Xiao-hua Du et al. (2005), providing insights into synthesis techniques that could apply to this compound (Xiao-hua Du et al., 2005).

Reactions with Carbanions

Research by Seeliger et al. (2008) on the reactions of nitroheteroarenes with carbanions offers insights into the chemical behavior of compounds like this compound. This study provides valuable information on the electrophilic reactivities of these compounds (Seeliger et al., 2008).

Microbial Degradation Studies

The microbial degradation of similar nitrobenzene compounds, such as 1-Chloro-4-nitrobenzene, was studied by Shah (2014). This research may offer insights into the biodegradation potential of this compound and its environmental impact (Shah, 2014).

Antimicrobial Activity

Kumar et al. (2020) explored the antimicrobial activity of 4-chloro-3-nitrobenzene sulfonamide derivatives, which could inform the potential applications of this compound in similar contexts (Kumar et al., 2020).

Electrophilicity Studies

Yu et al. (2011) conducted a study on the catalytic reduction of nitrobenzenes by sulfides, using carbon black as a catalyst. This research could be relevant for understanding the chemical properties and reactions involving this compound (Yu et al., 2011).